Cas no 2773345-90-5 (Tubulin polymerization-IN-43)

• Product Name: Tubulin polymerization-IN-43
• CAS No: 2773345-90-5
• MF: C₁₇H₁₃F₄N₃O
• MW: 351.29823756218
• CID: 6777373
• PubChem ID: 168510543
• Update Time: 2026-03-12

Tubulin polymerization-IN-43 Chemical and Physical Properties

Names and Identifiers

• Tubulin polymerization-IN-43
• CS-0881534
• HY-149363
• 2773345-90-5

• Inchi： 1S/C17H13F4N3O/c1-24(11-4-6-12(25-2)7-5-11)15-13-9-10(18)3-8-14(13)22-16(23-15)17(19,20)21/h3-9H,1-2H3
• InChI Key： YTTBMLZFUZWEBE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=NC(C(F)(F)F)=N2)N(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 351.09947469g/mol
• Monoisotopic Mass: 351.09947469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.2Ų

Additional information on Tubulin polymerization-IN-43

Tubulin Polymerization-IN-43: A Comprehensive Overview

Tubulin Polymerization-IN-43, also known by its CAS registry number 2773345-90-5, is a compound of significant interest in the field of molecular biology and drug discovery. This compound has garnered attention due to its unique ability to modulate tubulin polymerization, a critical process in cellular functions such as mitosis and intracellular transport. Recent advancements in understanding the mechanisms underlying tubulin dynamics have positioned Tubulin Polymerization-IN-43 as a promising candidate for therapeutic interventions, particularly in oncology and neurodegenerative diseases.

The chemical structure of CAS No. 2773345-90-5 is characterized by a complex arrangement of functional groups that contribute to its bioactivity. Researchers have identified that the compound interacts with specific residues on tubulin, thereby influencing microtubule assembly and disassembly. This interaction is pivotal in regulating cellular processes, making Tubulin Polymerization-IN-43 a valuable tool for studying the molecular basis of diseases associated with abnormal microtubule dynamics.

Recent studies have highlighted the potential of Tubulin Polymerization-IN-43 as a chemotherapeutic agent. By targeting tubulin polymerization, the compound can disrupt mitotic spindle formation, leading to cell cycle arrest or apoptosis in cancer cells. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth in various cancer models, including breast and ovarian cancers. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of CAS No. 2773345-90-5 to optimize its therapeutic potential.

In addition to its oncological applications, Tubulin Polymerization-IN-43 has shown promise in neurodegenerative research. Aberrant microtubule dynamics are implicated in conditions such as Alzheimer's disease and Parkinson's disease. By modulating tubulin polymerization, the compound may offer a novel approach to mitigating neurodegenerative processes. Current investigations are exploring its ability to stabilize microtubules and reduce neurotoxicity in experimental models, paving the way for potential therapeutic interventions.

The development of Tubulin Polymerization-IN-43 as a research tool has also advanced our understanding of cellular biology. Its use in live-cell imaging and biochemical assays has provided insights into the real-time dynamics of microtubule networks. This has facilitated the identification of new targets for drug development and improved our comprehension of cellular response mechanisms under various physiological and pathological conditions.

In conclusion, Tubulin Polymerization-IN-43 (CAS No. 2773345-90-5) represents a significant advancement in the study of tubulin dynamics and their implications in human health. With ongoing research uncovering new applications and mechanisms, this compound holds immense potential for revolutionizing treatment strategies across multiple therapeutic areas. As scientific understanding deepens, so too does the promise of harnessing Tubulin Polymerization-IN-43 for improving human health outcomes.